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Compound of Interest

Compound Name: Sodium trimethylacetate hydrate

Cat. No.: B116614 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling sodium trimethylacetate hydrate, including detailed operational and

disposal plans. Following these procedures will help minimize risks and ensure compliance with

safety regulations.

Key Safety Information
A summary of the key safety data for sodium trimethylacetate hydrate is provided in the table

below. This information is derived from safety data sheets (SDS) and should be consulted

before beginning any work with this chemical.
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Parameter Details

GHS Hazard Statements H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

Signal Word Warning[2]

Appearance White to almost white crystalline powder[3][4]

Storage
Store in a cool, dark, and well-ventilated place in

a tightly closed container[3]

Incompatible Materials Oxidizing agents[3]

CAS Number 143174-36-1[1][2][4]

Personal Protective Equipment (PPE)
To ensure personal safety, the following personal protective equipment should be worn when

handling sodium trimethylacetate hydrate.

Equipment Specification Purpose

Eye Protection

Safety glasses with side-

shields or tightly fitting safety

goggles[3][5]

Protects eyes from dust

particles and splashes.

Hand Protection
Protective gloves (e.g., nitrile)

[3][5]

Prevents skin contact with the

compound.

Body Protection Laboratory coat[3][6]
Protects skin and clothing from

contamination.

Respiratory Protection
Dust respirator (NIOSH-

approved)[2][3]

Recommended when handling

large quantities or when dust

generation is likely.
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Operational Plan: Step-by-Step Handling Procedures
Preparation:

Ensure that a safety shower and eye wash station are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood.

Don all required personal protective equipment (PPE) before handling the chemical.

Inspect gloves for any tears or holes before use[5].

Handling:

Avoid the formation and inhalation of dust[1][5].

Avoid contact with skin, eyes, and clothing[3].

Weigh and transfer the chemical carefully to minimize dust generation.

Keep the container tightly closed when not in use[1].

Post-Handling:

Wash hands thoroughly with soap and water after handling the chemical[1][5].

Clean the work area and any equipment used.

Remove and properly store or dispose of contaminated PPE. Contaminated clothing

should be washed before reuse[1].

Disposal Plan
Chemical Waste: Dispose of sodium trimethylacetate hydrate and any contaminated

materials as hazardous waste in accordance with local, state, and federal regulations[1]. Do

not mix with other waste[1].

Container Disposal: Leave the chemical in its original container[1]. Handle uncleaned

containers as you would the product itself[1]. Empty containers should be triple-rinsed with a
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suitable solvent, and the rinsate collected as hazardous waste.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

Scenario Procedure

Spill

1. Evacuate the immediate area. 2. Wear

appropriate PPE, including respiratory

protection. 3. Cover the spill with an absorbent

material to prevent dust from becoming

airborne. 4. Carefully sweep or scoop the

material into a designated hazardous waste

container[3]. 5. Clean the spill area with a

suitable decontaminating agent.

Fire

1. Use a dry chemical, carbon dioxide, water

spray, or alcohol-resistant foam to extinguish the

fire[3][5]. 2. Wear self-contained breathing

apparatus for firefighting if necessary[5].

First Aid

If Inhaled: Remove the person to fresh air and

keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell[1]. If

on Skin: Take off immediately all contaminated

clothing. Rinse skin with water/shower[1]. If skin

irritation occurs, get medical advice/attention[1].

If in Eyes: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing[1]. If

eye irritation persists, get medical

advice/attention[1]. If Swallowed: Rinse mouth.

Immediately make the victim drink water (two

glasses at most)[1]. Consult a doctor if feeling

unwell[7].
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Workflow for Handling Sodium Trimethylacetate
Hydrate
The following diagram illustrates the logical workflow for the safe handling of sodium
trimethylacetate hydrate, from initial preparation to final disposal.
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Caption: Logical workflow for the safe handling of sodium trimethylacetate hydrate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b116614?utm_src=pdf-body-img
https://www.benchchem.com/product/b116614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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